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Introduction
The Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2

(Nrf2) signaling pathway is a critical regulator of cellular defense against oxidative and

electrophilic stress.[1][2][3] Under normal conditions, Keap1 targets Nrf2 for ubiquitination and

subsequent proteasomal degradation, keeping its levels low.[2][4][5] However, upon exposure

to stressors, this interaction is disrupted, leading to the stabilization and nuclear translocation

of Nrf2.[1][2] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) and

initiates the transcription of a wide array of cytoprotective genes.[4][6] Dysregulation of the

Keap1-Nrf2 pathway is implicated in various diseases, including cancer and neurodegenerative

disorders, making it an attractive target for therapeutic intervention.[1][3]

Keap1-Nrf2-IN-7 is a potent inhibitor of the Keap1-Nrf2 protein-protein interaction (PPI) with an

IC50 of 0.45 µM.[7] By disrupting this interaction, Keap1-Nrf2-IN-7 promotes the activation of

the Nrf2 pathway, leading to the expression of downstream antioxidant and anti-inflammatory

genes. These application notes provide detailed protocols for the preparation of a Keap1-Nrf2-
IN-7 stock solution and its application in a cell-based assay.
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Property Value Reference

Product Name Keap1-Nrf2-IN-7 MedChemExpress[7]

CAS Number 2769963-42-8 MedChemExpress[7]

Molecular Formula C28H24N2O8S2 MedChemExpress[7]

Molecular Weight 596.63 g/mol MedChemExpress[7]

IC50 0.45 µM (for Keap1-Nrf2 PPI) MedChemExpress[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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